Cas no 2098066-74-9 (2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline)

• Product name: 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline
• CAS No: 2098066-74-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5728021
• PubChem ID: 121202100

2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline Chemical and Physical Properties

Names and Identifiers

• starbld0023231
• AKOS026710279
• 2098066-74-9
• F1907-5910
• 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline
• 2-(3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-5-yl)aniline
• Benzenamine, 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-

• Inchi： 1S/C13H18N2O/c14-12-3-1-2-4-13(12)15-6-5-10-8-16-9-11(10)7-15/h1-4,10-11H,5-9,14H2
• InChI Key： NOHBYRNLNQNQNB-UHFFFAOYSA-N
• SMILES： O1CC2CN(C3C=CC=CC=3N)CCC2C1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±27.0 °C(Predicted)
• pka: 6.99±0.10(Predicted)

Additional information on 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline

Professional Introduction to Compound with CAS No. 2098066-74-9 and Product Name: 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline

The compound with the CAS number 2098066-74-9 and the product name 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a hexahydrofuro[3,4-c]pyridine core within its molecular framework suggests a high degree of structural complexity, which is often associated with enhanced biological activity and selectivity.

Recent studies have highlighted the importance of hexahydrofuro[3,4-c]pyridine derivatives in the design of novel therapeutic agents. These derivatives are known for their ability to interact with biological targets in a highly specific manner, making them attractive candidates for the development of drugs targeting a wide range of diseases. The aniline moiety appended to the hexahydrofuro[3,4-c]pyridine ring further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. This dual functionality makes 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline a promising candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their biological activity. The hexahydrofuro[3,4-c]pyridine scaffold is particularly interesting because it can be modified in various ways to tailor its pharmacological properties. For instance, functionalization at different positions on the ring can lead to significant changes in binding affinity and selectivity for biological targets. This flexibility underscores the importance of 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline as a versatile building block for the development of new drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The hexahydrofuro[3,4-c]pyridine core has been shown to exhibit properties that are relevant to neurotransmitter systems, suggesting that derivatives of this compound may have therapeutic effects on conditions such as depression, anxiety, and neurodegenerative diseases. Furthermore, the presence of an aniline group provides a site for further chemical modification, allowing researchers to fine-tune the compound's pharmacological properties to target specific neurological pathways.

Another area where 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline shows promise is in oncology. Preliminary studies have indicated that compounds with similar structural motifs may interfere with key signaling pathways involved in cancer cell growth and survival. The ability of hexahydrofuro[3,4-c]pyridine derivatives to modulate these pathways makes them attractive candidates for the development of novel anticancer agents. By incorporating additional functional groups or exploring different synthetic strategies, researchers may uncover new derivatives with enhanced efficacy and reduced toxicity.

The synthesis of 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic core. These methods not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in pharmaceutical chemistry. The successful synthesis of this compound demonstrates the growing capability in constructing intricate molecular architectures that are essential for drug discovery.

From a computational chemistry perspective, understanding the three-dimensional structure of 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline is crucial for predicting its biological activity. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at an atomic level. By leveraging computational methods such as docking simulations and quantum mechanical calculations, researchers can identify key interactions that contribute to its pharmacological effects. This approach not only accelerates the drug discovery process but also provides a rational basis for designing more effective therapeutic agents.

The potential applications of 2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and biotechnology. For instance, derivatives of this compound could be incorporated into polymers or nanoparticles to enhance their functionality or stability. Such applications would open up new avenues for developing advanced materials with tailored properties.

In conclusion,2-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)aniline represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential applications in medicine. The presence of a hexahydrofuro[3,4-c]pyridine core combined with an aniline moiety provides a versatile platform for drug discovery across multiple therapeutic areas. As research continues to uncover new synthetic methods and computational tools,this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.